(2-Aminophenyl)[bis(4-methylphenyl)]methanol

• IUPAC Name: (2-aminophenyl)-bis(4-methylphenyl)methanol
• InChI: InChI=1S/C21H21NO/c1-15-7-11-17(12-8-15)21(23,18-13-9-16(2)10-14-18)19-5-3-4-6-20(19)22/h3-14,23H,22H2,1-2H3
• InChI Key: JIYYWAUNYNSVSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)C)(C3=CC=CC=C3N)O
• Molecular Formula: C21H21NO
• Molecular Weight: 303.4 g/mol
• CAS No.: 91148-61-7

Description

(2-Aminophenyl)[bis(4-methylphenyl)]methanol is a useful research compound. Its molecular formula is C21H21NO and its molecular weight is 303.405. The purity is usually 95%.
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Scientific Research Applications

Methanol as a Reactant in Organic Synthesis

• Methylation of Aromatic Amines

  Methanol is used for the selective methylation of aromatic amines to form monomethylated secondary amines. This process utilizes RuHCl(CO)(PNHP) catalysts, demonstrating high yields and low catalyst loading in the presence of KO tBu (Ogata, Nara, Fujiwhara, Matsumura, & Kayaki, 2018).

• Direct N-Monomethylation of Aromatic Primary Amines

  Methanol also acts as a methylating agent in the direct N-monomethylation of aromatic primary amines, including arylamines and amino-azoles, in the presence of a [Cp*IrCl2]2/NaOH system. This method is noted for its broad substrate scope and excellent selectivities (Li, Xie, Shan, Sun, & Chen, 2012).

Catalytic Applications

• Catalytic Oxidation of Secondary Alcohols: Complexes such as μ-chlorido-bridged dimanganese(II) act as catalysts or catalyst precursors in the solvent-free microwave-assisted oxidation of secondary alcohols to ketones. This process is performed without a solvent and has been effective for various alcohols, including 1-phenylethanol and cyclohexanol (Alexandru, Cazacu, Arvinte, Shova, Turta, Simionescu, Dobrov, Alegria, Martins, Pombeiro, & Arion, 2014).

Studies in Solution Chemistry

• Proton Transfer in Methanol-Water Mixtures: Research into the enthalpies of proton transfer in methanol-water mixtures of aliphatic amines and aminoalkylsulfonic acids has been conducted. This study provides insights into the phenomena of solvation in these mixtures (Naidoo & Sankar, 2001).

Photochemistry and Electroluminescent Materials

• Electroluminescent Conjugated Polyelectrolytes: Research into novel alternating copolymers for electroluminescence has been conducted. These materials, soluble in polar solvents like methanol, are used in device fabrication for their high external quantum efficiencies (Huang, Wu, Wang, Yang, & Cao, 2004).